5-{[4-(ethoxycarbonyl)-1-piperazinyl]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid
Overview
Description
5-{[4-(ethoxycarbonyl)-1-piperazinyl]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C13H18N4O5 and its molecular weight is 310.31 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 310.12771969 g/mol and the complexity rating of the compound is 450. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Chemical Transformations
- The compound is used in the synthesis of various heterocyclic compounds, demonstrating its versatility in organic chemistry. For instance, Kurasawa et al. (1988) described its role in the transformation of benzoxazepines into spirobenzoxazoles, showcasing its utility in the synthesis of complex molecular structures (Kurasawa et al., 1988).
- Bektaş et al. (2010) highlighted the use of related compounds in the synthesis of 1,2,4-triazole derivatives, emphasizing its potential in the creation of novel molecules with possible biological activities (Bektaş et al., 2010).
Applications in Medicinal Chemistry
- Kasımoğulları and Arslan (2010) explored its derivatives in medicinal chemistry, focusing on the synthesis of pyrazole dicarboxylic acid derivatives, which could have implications for drug design and development (Kasımoğulları & Arslan, 2010).
- Abu‐Hashem et al. (2020) utilized derivatives of this compound in the synthesis of benzodifuranyl and other heterocyclic compounds, which were then evaluated for their anti-inflammatory and analgesic properties, suggesting potential pharmaceutical applications (Abu‐Hashem et al., 2020).
Crystallography and Structural Analysis
- Faizi et al. (2016) studied the crystal structure of a related compound, providing insights into its molecular conformation, which is crucial for understanding its chemical behavior and interactions (Faizi et al., 2016).
- Patel et al. (2011) synthesized pyridine derivatives using similar compounds and evaluated their antimicrobial activities, contributing to the field of antibiotic research (Patel et al., 2011).
Properties
IUPAC Name |
5-(4-ethoxycarbonylpiperazine-1-carbonyl)-1-methylpyrazole-4-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N4O5/c1-3-22-13(21)17-6-4-16(5-7-17)11(18)10-9(12(19)20)8-14-15(10)2/h8H,3-7H2,1-2H3,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXOBSMBOOLEPCQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C(=O)C2=C(C=NN2C)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N4O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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